8-(4-biphenylylmethyl)-1-oxa-8-azaspiro[4.6]undecan-9-one

• IUPAC Name: 9-[(4-phenylphenyl)methyl]-1-oxa-9-azaspiro[4.6]undecan-8-one
• InChI: InChI=1S/C22H25NO2/c24-21-11-13-22(12-4-16-25-22)14-15-23(21)17-18-7-9-20(10-8-18)19-5-2-1-3-6-19/h1-3,5-10H,4,11-17H2
• InChI Key: UULWHVATWWMRKF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC(=O)N(CC2)CC3=CC=C(C=C3)C4=CC=CC=C4)OC1
• Molecular Formula: C22H25NO2
• Molecular Weight: 335.4 g/mol

Description

8-(4-biphenylylmethyl)-1-oxa-8-azaspiro[4.6]undecan-9-one, also known as BPU, is a chemical compound that has been synthesized and studied for its potential use in various scientific research applications.

Mechanism of Action

The mechanism of action of 8-(4-biphenylylmethyl)-1-oxa-8-azaspiro[4.6]undecan-9-one is not fully understood, but it is believed to involve the inhibition of various cellular pathways involved in cancer cell growth and proliferation. This compound has been shown to inhibit the activity of several enzymes involved in DNA replication and repair, as well as the activation of various signaling pathways involved in cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the induction of apoptosis (programmed cell death) in cancer cells, the inhibition of tumor growth and metastasis, and the modulation of immune system function. This compound has also been shown to have neuroprotective effects, protecting neurons from oxidative stress and other forms of damage.

Advantages and Limitations for Lab Experiments

8-(4-biphenylylmethyl)-1-oxa-8-azaspiro[4.6]undecan-9-one has several advantages for use in lab experiments, including its high degree of purity and stability, its ability to penetrate cell membranes, and its low toxicity. However, this compound also has some limitations, including its relatively low solubility in aqueous solutions and its limited availability.

Future Directions

There are several future directions for research involving 8-(4-biphenylylmethyl)-1-oxa-8-azaspiro[4.6]undecan-9-one, including the development of new derivatives with improved efficacy and safety profiles, the identification of new targets for this compound in cancer cells and other disease states, and the investigation of this compound's potential use in combination with other drugs for enhanced therapeutic effects. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various cellular pathways and systems.

Synthesis Methods

8-(4-biphenylylmethyl)-1-oxa-8-azaspiro[4.6]undecan-9-one can be synthesized through a multi-step process involving the reaction of 4-biphenylylmethyl chloride with 1,8-diaminooctane, followed by cyclization and oxidation. The resulting compound has been shown to have a high degree of purity and stability, making it suitable for use in scientific research applications.

Scientific Research Applications

8-(4-biphenylylmethyl)-1-oxa-8-azaspiro[4.6]undecan-9-one has been studied for its potential use in a variety of scientific research applications, including cancer treatment, drug discovery, and neurodegenerative disease research. In cancer treatment, this compound has been shown to have anti-tumor activity in vitro and in vivo, making it a promising candidate for further study. In drug discovery, this compound has been used as a lead compound for the development of new drugs with improved efficacy and safety profiles. In neurodegenerative disease research, this compound has been shown to have neuroprotective effects, making it a potential therapeutic agent for the treatment of diseases such as Alzheimer's and Parkinson's.